3,7-dimethyl-2-pyridin-4-ylquinoline

• IUPAC Name: 3,7-dimethyl-2-pyridin-4-ylquinoline
• InChI: InChI=1S/C16H14N2/c1-11-3-4-14-10-12(2)16(18-15(14)9-11)13-5-7-17-8-6-13/h3-10H,1-2H3
• InChI Key: IUZLULLSPJJGCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=N2)C3=CC=NC=C3)C
• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol

Description

3,7-Dimethyl-2-pyridin-4-ylquinoline is a quinoline derivative characterized by methyl groups at the 3- and 7-positions of the quinoline core and a pyridin-4-yl substituent at the 2-position. Quinoline derivatives are widely studied for their pharmacological and material science applications due to their aromatic heterocyclic structure, which enables diverse electronic and steric interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents on the quinoline core significantly influence solubility, stability, and biological activity. Below is a comparative analysis with key analogs:

Compound	Substituents	Key Properties/Applications	Reference
3,7-Dimethyl-2-pyridin-4-ylquinoline	3-Me, 7-Me, 2-pyridin-4-yl	Hypothesized enhanced lipophilicity; potential antimicrobial/antifungal applications (inferred)	N/A
7-Chloro-4-(pyrrolidin-1-yl)quinoline	7-Cl, 4-pyrrolidinyl	High solubility in polar solvents; used in antimalarial research
4-(2-Methyl-1-pyrrolidyl)-7-chloroquinoline	7-Cl, 4-(2-Me-pyrrolidyl)	Moderate bioavailability; investigated for antiparasitic activity
Hexahydroquinoline carbonitriles (Q1–14)	Varied substituents (e.g., Cl, CN)	Broad-spectrum antifungal/antibacterial activity; lower aromaticity due to hydrogenation

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups: Chlorine (Cl) at the 7-position (as in ) introduces electron-withdrawing effects, reducing electron density on the quinoline ring.
• Aromaticity and Bioactivity: Fully aromatic quinolines (e.g., target compound) typically exhibit stronger π-π interactions compared to hexahydroquinolines (e.g., Q1–14 in ), which may influence binding to biological targets like enzymes or DNA.
• Solubility : The pyridin-4-yl group in the target compound may improve aqueous solubility relative to pyrrolidine-substituted analogs (e.g., ), depending on protonation states.